
N-Isopropylformamide: A Comprehensive Safety
and Handling Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-isopropylformamide

Cat. No.: B3048394 Get Quote

An In-depth Technical Document for Scientists and Drug Development Professionals

N-isopropylformamide (CAS No. 16741-46-1) is a chemical intermediate utilized in various

research and development applications. A thorough understanding of its safety profile and

proper handling procedures is paramount for ensuring the well-being of laboratory personnel

and the integrity of experimental outcomes. This technical guide provides a comprehensive

overview of the safety data sheet (SDS) information for N-isopropylformamide, including its

physical and chemical properties, toxicological data, and recommended handling protocols.

Core Safety and Physical Properties
A summary of the key quantitative data for N-isopropylformamide is presented below, offering

a quick reference for its fundamental characteristics.

Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₄H₉NO [1][2]

Molecular Weight 87.12 g/mol [2]

Boiling Point 186.1 ± 9.0 °C (Predicted) [1]

Density 0.861 ± 0.06 g/cm³ (Predicted) [1]

Flash Point 88.7 °C [3]

Vapor Pressure 0.676 mmHg at 25°C [3]

pKa 16.19 ± 0.23 (Predicted) [1]

Refractive Index 1.396 [3]

Toxicological and Hazard Identification
N-isopropylformamide is classified under the Globally Harmonized System (GHS) with the

following hazard statements:

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

The signal word associated with these classifications is "Warning".[2]

Experimental Protocols for Hazard Assessment
While specific experimental reports on N-isopropylformamide are not publicly available, the

hazard classifications are determined by standardized testing protocols, such as those

established by the Organisation for Economic Co-operation and Development (OECD). The

following sections describe the general methodologies for assessing skin and eye irritation.
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Skin Irritation Testing (Based on OECD Guideline 439)
The in vitro skin irritation test utilizes a reconstructed human epidermis (RhE) model, which

mimics the biochemical and physiological properties of the upper layers of human skin.[4][5]

Tissue Preparation: Commercially available RhE models are equilibrated in culture medium.

[5]

Test Substance Application: A defined amount of the test substance (in the case of a liquid

like N-isopropylformamide, typically a small volume) is applied directly to the surface of the

RhE tissue.[5]

Exposure and Incubation: The tissue is exposed to the substance for a specific duration,

followed by a rinsing and post-incubation period to allow for cellular responses.[6]

Viability Assessment: Cell viability is measured using a colorimetric assay, such as the MTT

assay. This assay quantifies the metabolic activity of the cells. A significant reduction in cell

viability compared to control tissues indicates that the substance is an irritant.[5]

Classification: If the tissue viability is reduced to ≤ 50%, the substance is classified as a skin

irritant (GHS Category 2).[5]

Eye Irritation Testing (Based on OECD Guideline 405)
The acute eye irritation/corrosion test is typically conducted using albino rabbits.[7]

Animal Selection and Preparation: Healthy, young adult albino rabbits are selected. Both

eyes of each animal are examined 24 hours prior to the test to ensure no pre-existing

irritation or defects.[8]

Test Substance Application: A single dose of the test substance is applied into the

conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a

control.[7][8]

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application. The degree of eye irritation is scored based on lesions of the cornea, iris, and

conjunctiva.[7]
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Reversibility Assessment: The duration of the observation period is sufficient to evaluate the

reversibility of the observed effects.[7]

Classification: The substance is classified based on the severity and reversibility of the

ocular lesions. For a "Category 2A" classification, the irritation is fully reversible within 21

days.[9]

Workflow and Logical Relationships
To visualize key processes related to the safe handling and assessment of N-
isopropylformamide, the following diagrams are provided.
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Chemical Hazard Identification and Risk Assessment Workflow

Chemical Spill Response Decision Workflow
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Handling and Storage Recommendations
Proper handling and storage of N-isopropylformamide are crucial to minimize exposure and

maintain its stability.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.

Respiratory Protection: In case of insufficient ventilation, use a suitable respirator.

Safe Handling Practices
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Wash hands thoroughly after handling.

Storage Conditions
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Conclusion
N-isopropylformamide is a chemical that requires careful handling due to its potential to

cause skin, eye, and respiratory irritation. By adhering to the safety guidelines outlined in this

document, researchers and drug development professionals can mitigate the risks associated
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with its use. The provided tables and workflows serve as a quick and comprehensive reference

to ensure a safe laboratory environment. Always consult the most up-to-date Safety Data Sheet

from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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